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Compound of Interest

Compound Name:
Morpholino(thiazol-4-

yl)methanone

CAS No.: 1223452-37-6

Cat. No.: B2413903 Get Quote

Morpholino(thiazol-4-yl)methanone is a heterocyclic building block frequently utilized in

fragment-based drug discovery (FBDD).[1] As with many specialized intermediates, specific

toxicological data (SDS) is often sparse. Therefore, this guide operates on the Precautionary

Principle: we treat the compound as a Hazardous Substance based on the known

pharmacophores of its constituent moieties—morpholine and thiazole.

Operational Mandate: Do not dispose of this compound down the drain. All disposal workflows

must channel this substance into High-Temperature Incineration streams to safely manage

nitrogen and sulfur combustion byproducts.

Hazard Profiling & Technical Rationale
To ensure safety, we must deconstruct the molecule to understand its potential reactivity and

hazards during the waste lifecycle.
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Moiety Chemical Characteristic
Disposal Hazard
Implication

Morpholine Ring Secondary amine ether (Base)

Potential skin/eye irritant.[1][2]

[3] Can form nitrosamines

(carcinogens) if mixed with

nitrosating agents (e.g.,

nitrites) in waste drums.

Thiazole Ring Sulfur/Nitrogen Heterocycle

Thermal decomposition

releases Sulfur Oxides (

) and Nitrogen Oxides (

). Potential sensitizer.

Methanone Linker Carbonyl (Amide-like)

Generally stable, but

hydrolysis under strong

acidic/basic conditions can

release the free morpholine

and thiazole carboxylic acid.[1]

Derived GHS Classifications (Conservative Estimate)
Signal Word: WARNING

H302: Harmful if swallowed (Assumed).[2][4][5][6]

H315/H319: Causes skin and serious eye irritation.[3][7]

H335: May cause respiratory irritation.[4]

Waste Segregation & Decision Logic
Proper segregation is the single most critical step in laboratory waste management. Mixing

incompatible streams is the primary cause of waste-drum incidents.

Visual Workflow: Waste Stream Decision Matrix
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CRITICAL SAFETY CHECK

Start: Morpholino(thiazol-4-yl)methanone Waste

Determine Physical State
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(Incineration)
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(Carboy B)

Ensure NO Oxidizers
(Nitric Acid, Peroxides)

Click to download full resolution via product page

Figure 1: Decision tree for segregating Morpholino(thiazol-4-yl)methanone waste. Note the

critical prohibition of oxidizers to prevent nitrosamine formation or energetic reactions.
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Detailed Disposal Protocols
Protocol A: Solid Waste Disposal (Pure Compound)
Best for: Expired shelf stocks, contaminated weighing boats, or spill cleanup residues.[1]

PPE Requirement: Nitrile gloves (double-gloved recommended), safety goggles, lab coat.

Use a N95 dust mask or work in a fume hood if the powder is fine.

Primary Containment: Place the solid material into a clear, sealable polyethylene bag.

Secondary Containment: Place the sealed bag into a second bag (double-bagging) to

prevent leakage during transport.

Labeling: Affix a hazardous waste tag.

Chemical Name: Morpholino(thiazol-4-yl)methanone.[1][8]

Hazards: Toxic, Irritant.[6]

Constituents: 100% Organic Solid.

Disposal Action: Deposit into the laboratory's Solid Hazardous Waste Drum (typically a blue

or black open-top drum).

Protocol B: Liquid Waste Disposal (Solutions)
Best for: Reaction mixtures, HPLC fractions, or mother liquors.[1]

Solvent Identification: Determine if your solvent is Halogenated (DCM) or Non-Halogenated

(Methanol, DMSO).

pH Check: Ensure the solution pH is between 5 and 9.

Why? Strongly acidic waste streams mixed with this basic morpholine derivative can

generate heat.

Transfer: Pour into the appropriate High-Density Polyethylene (HDPE) waste carboy.
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Do NOT fill carboys >90% full (leave headspace for expansion).

Rinsing: Triple-rinse the original vessel with a small volume of compatible solvent and add

the rinsate to the waste carboy.

Protocol C: Spill Response (Emergency Procedure)
Step Action Rationale

1. Isolate

Evacuate the immediate area

and post "Do Not Enter"

signage.

Prevent tracking of the

compound into clean zones.

2. PPE Up
Wear Nitrile gloves, goggles,

and a lab coat.

Protect against dermal

absorption.[6]

3. Contain

If Solid: Cover with wet paper

towels to prevent dust. If

Liquid: Encircle with absorbent

pads or vermiculite.

Prevent airborne dispersion or

spread to floor drains.

4.[6][7] Collect
Scoop material into a wide-

mouth jar or heavy-duty bag.

Prepares waste for Protocol A

(Solid Waste).

5. Decontaminate
Scrub the surface with a mild

detergent and water.

Removes residues; do not use

bleach (avoids reaction with

amines).

Regulatory & Compliance Codes
When filling out waste manifests for Environmental Health & Safety (EHS) or external

contractors (e.g., Veolia, Clean Harbors), use the following classifications.

RCRA Code (USA): Not P-listed or U-listed specifically.[1] Dispose of as D001 (Ignitable) if in

flammable solvent, or as Non-Regulated Hazardous Waste (unless characteristic toxicity is

proven).

EU Waste Code (EWC):
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16 05 06*: Laboratory chemicals, consisting of or containing hazardous substances,

including mixtures of laboratory chemicals.

DOT Shipping Name (if transporting):

Generic: UN 2811, Toxic solids, organic, n.o.s.[1] (Morpholino(thiazol-4-yl)methanone).

[1][8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disposal]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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